4,7-Dimethylpyrido[2,3-c]carbazol-4-ium

• Molecular Formula: C17H15N2+
• Molecular Weight: 247.31 g/mol
• IUPAC Name: 4,7-dimethylpyrido[2,3-c]carbazol-4-ium
• InChI: InChI=1S/C17H15N2/c1-18-11-5-7-12-14(18)9-10-16-17(12)13-6-3-4-8-15(13)19(16)2/h3-11H,1-2H3/q+1
• InChI Key: IAQYIJJPLDSORP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C3=C(C=C2)[N+](=CC=C3)C)C4=CC=CC=C41

Description

4,7-Dimethylpyrido[2,3-c]carbazol-4-ium is a cationic heterocyclic compound featuring a fused pyrido-carbazolium core with methyl substituents at positions 4 and 5. This structure combines aromatic pyridine and carbazole moieties, conferring unique electronic and steric properties. The methyl groups enhance solubility and influence π-π stacking interactions, while the cationic charge promotes binding to biological targets like DNA or enzymes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4,7-dimethylpyrido[2,3-c]carbazol-4-ium with analogous heterocycles, focusing on synthesis, spectral properties, and functionalization.

Pyridine-Based Heterocycles

• 4-(4-Butyl-3,5-dimethyl-1H-pyrazol-1-yl)-3-pyridinesulfonamide (Compound 10, )
  • Structure : A pyridine-sulfonamide derivative with a substituted pyrazole ring.
  • Key Differences :
• Lacks the fused carbazole system, reducing aromatic conjugation.
• Sulfonamide and pyrazole groups introduce hydrogen-bonding capacity, unlike the cationic carbazolium core.
  • Spectral Data :
• IR : Strong SO₂ absorption at 1385 cm⁻¹ and 1164 cm⁻¹, absent in the carbazolium compound .
• ¹H-NMR : Downfield shifts for pyridine protons (δ 7.60–9.27 ppm) due to electron-withdrawing sulfonamide, contrasting with the deshielded protons in carbazolium systems .

Fused Pyrrolo-Quinoline/Isoquinoline Derivatives ()

• 5-Methyl-5H-pyrrolo[2,3-c]quinoline and 4-Methyl-4H-pyrrolo[2,3-c]isoquinoline Structure: Tricyclic systems with pyrrole fused to quinoline/isoquinoline. Key Similarities:
• Methyl substitution at bridgehead positions (5 or 4), analogous to 4,7-dimethylpyrido-carbazolium.
• Domino condensation-Heck cyclization synthesis parallels carbazole fusion strategies . Key Differences:
• Neutral vs. cationic charge (carbazolium’s positive charge enhances electrophilicity).
• Quinoline/isoquinoline moieties provide distinct π-electron delocalization pathways compared to carbazole.

Coumarin-Pyrimidine-Tetrazole Hybrids ()

• Compound 4i/4j : Hybrids with coumarin, pyrimidine, and tetrazole units.
  • Structure : Multi-heterocyclic systems with extended conjugation.
  • Comparison :
• Coumarin’s lactone ring introduces fluorescence properties, absent in the pyrido-carbazolium.
• Tetrazole groups offer metal-binding sites, contrasting with the carbazolium’s reliance on electrostatic interactions.

Comparative Data Table

Property	4,7-Dimethylpyrido[2,3-c]carbazol-4-ium	Pyridine-Sulfonamide ()	Pyrrolo-Quinoline ()
Core Structure	Pyrido-carbazolium (cationic)	Pyridine-sulfonamide	Pyrrolo-quinoline (neutral)
Substituents	4-CH₃, 7-CH₃	4-Butyl-pyrazole, 3-SO₂NH₂	Bridgehead-CH₃
Key Spectral Features	Cationic N⁺ IR shifts, aromatic C-H stretches	SO₂ IR peaks, downfield pyridine NMR	Quinoline/pyrrole UV-vis absorption
Synthetic Route	Likely cyclization/alkylation	Sulfonamide coupling	Domino condensation-Heck cyclization

Research Findings and Limitations

• Electronic Properties: The cationic pyrido-carbazolium core exhibits stronger electron-deficient behavior than neutral analogs (e.g., pyrrolo-quinolines), favoring interactions with electron-rich biomolecules.
• Synthetic Challenges : Methylation at specific positions (4 and 7) requires precise regiocontrol, contrasting with the straightforward functionalization of pyridine-sulfonamides .
• Data Gaps : Direct comparative studies on photophysical or biological activities are absent in the provided evidence. Further research is needed to quantify solubility, stability, and binding affinities.